Cas no 2137443-76-4 (2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2137443-76-4
• MF: C₂₆H₂₀BrN₃O₄
• MW: 518.35870552063
• CID: 5255574
• PubChem ID: 165441865
• Update Time: 2025-05-19

2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• EN300-385503
• 2137443-76-4

• Inchi： 1S/C26H20BrN3O4/c27-16-11-9-15(10-12-16)22-13-28-24(29-22)23(25(31)32)30-26(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-13,21,23H,14H2,(H,28,29)(H,30,33)(H,31,32)
• InChI Key： BOWROJAEZIIZLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(C(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N1

Computed Properties

• Exact Mass: 517.06372g/mol
• Monoisotopic Mass: 517.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Introduction to 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic Acid (CAS No. 2137443-76-4)

2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid, identified by its CAS number 2137443-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, featuring a combination of heterocyclic and aromatic rings, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid incorporates several key functional groups that are critical for its biological activity. The presence of a bromophenyl ring, an imidazole moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group suggests a multifaceted role in drug design. These components not only enhance the compound's solubility and stability but also contribute to its binding affinity with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The imidazole ring in 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is particularly noteworthy, as it is known to interact with various biological receptors and enzymes. This interaction is often pivotal in modulating cellular processes, making imidazole derivatives valuable candidates for pharmacological intervention.

The Fmoc group in the molecule serves as an amino protecting group, which is commonly used in peptide synthesis and drug development. The protection and deprotection of the Fmoc group allow for precise control over the synthesis of complex molecules, ensuring high yields and purity. This feature makes 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid a versatile building block in the construction of more elaborate pharmacological entities.

In the context of current research, this compound has been explored for its potential role in addressing various diseases. Studies have indicated that molecules with similar structural motifs may exhibit anti-inflammatory, anticancer, and antimicrobial properties. The bromophenyl ring, in particular, has been associated with enhanced binding affinity to certain protein targets, which could be leveraged to develop drugs with improved efficacy.

The fluorenylmethoxycarbonyl (Fmoc) moiety adds another layer of functionality to the molecule, contributing to its stability and reactivity under various conditions. This makes it an attractive candidate for further derivatization and optimization, potentially leading to the discovery of novel drugs with enhanced therapeutic profiles.

The synthesis of 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule efficiently.

Ongoing research efforts are focused on exploring the pharmacological potential of this compound further. Preclinical studies are being conducted to evaluate its efficacy and safety profile in various disease models. The results from these studies will provide valuable insights into its therapeutic potential and guide future development efforts.

The integration of computational methods into drug discovery has also played a significant role in understanding the behavior of compounds like 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid. Molecular modeling techniques have been used to predict how this molecule interacts with biological targets at the atomic level. These predictions are crucial for designing experiments that validate the biological activity hypothesis.

In conclusion, 2-[5-(4-bromophenyl)-1H-imidazol-2-yl]-2-({[(9H-fluoren-9-yli)methoxy]carbonyl}amino)acetic acid (CAS No. 2137443-76-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.